![molecular formula C15H9ClFNO B2905062 3-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2,1-benzoxazole CAS No. 338780-10-2](/img/structure/B2905062.png)
3-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2,1-benzoxazole
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Description
3-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2,1-benzoxazole is a useful research compound. Its molecular formula is C15H9ClFNO and its molecular weight is 273.69. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Probes and Sensors :
- The derivatives of benzoxazole, such as 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, have been used in developing fluorescent probes for sensing magnesium and zinc cations. These compounds exhibit large fluorescence enhancement under basic conditions, which is sensitive to pH changes, especially around pH 7-8 (Tanaka et al., 2001).
Anti-Inflammatory and Cytotoxic Agents :
- Studies have synthesized halogenated phenyl benzoxazole derivatives for potential anti-inflammatory and cytotoxic applications. For example, certain derivatives demonstrated significant anti-inflammatory activity and cytotoxic activity against human prostate carcinoma epithelial cell lines (Thakral et al., 2022).
Antitumor Applications :
- Fluorinated benzothiazoles have shown potent and selective in vitro antitumor properties. For instance, 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole exhibited exceptionally potent antiproliferative activity against specific human cancer cell lines (Mortimer et al., 2006).
Antimycobacterial and Photosynthesis-Inhibiting Activity :
- A series of 2-[(E)-2-substituted-ethenyl]-1,3-benzoxazoles demonstrated significant activity against various mycobacterial strains and showed potential in inhibiting photosynthetic electron transport in spinach chloroplasts (Imramovský et al., 2014).
Channel Modulators in Cancer Cells :
- Certain benzoxazole derivatives have been evaluated for their role in modulating ion channels in human prostate cancer cells, influencing cell proliferation (Parihar et al., 2003).
Molecular Docking Studies for Antimicrobial Activities :
- Benzoxazole derivatives have been synthesized and subjected to molecular docking studies, revealing their potential for antimicrobial activities. This application is significant in the development of new antimicrobial agents (Jayanna et al., 2013).
Properties
IUPAC Name |
3-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2,1-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClFNO/c16-12-5-3-6-13(17)10(12)8-9-15-11-4-1-2-7-14(11)18-19-15/h1-9H/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJZRXFHKJJFUNI-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(ON=C2C=C1)C=CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(ON=C2C=C1)/C=C/C3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.